Cas no 2229557-00-8 (3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol
• CAS No: 2229557-00-8
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 6561508
• PubChem ID: 165974445
• Update Time: 2025-05-21

3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol
• 3-(aminomethyl)-3-[4-(dimethylamino)-3-fluorophenyl]cyclobutan-1-ol
• EN300-1762199
• 2229557-00-8

• Inchi： 1S/C13H19FN2O/c1-16(2)12-4-3-9(5-11(12)14)13(8-15)6-10(17)7-13/h3-5,10,17H,6-8,15H2,1-2H3
• InChI Key： JBECQDBHZUZYGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CN)CC(C1)O)N(C)C

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2229557-00-8 and Product Name: 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol

The compound identified by the CAS number 2229557-00-8 and the product name 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its cyclobutane core substituted with fluorine, amino, and dimethylamino groups, contribute to its unique chemical and pharmacological properties.

In recent years, there has been a growing focus on the development of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The cyclobutane ring in 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol is known to enhance metabolic stability and binding affinity, which are critical factors for drug efficacy. The presence of a fluorine atom at the 3-position further modulates the electronic properties of the molecule, influencing its interactions with biological targets. These structural elements make it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The fluorophenyl moiety, in particular, has been associated with enhanced binding to certain receptor subtypes, which could be leveraged to develop more effective therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol with greater accuracy. Molecular docking simulations have identified potential binding pockets on target proteins, providing insights into how this compound might exert its effects. These computational studies are complemented by experimental validations, where synthesis and purification of analogs have allowed researchers to fine-tune the pharmacological profile of the molecule.

The synthesis of 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. These advancements not only facilitate research but also open up possibilities for industrial-scale production if future clinical trials demonstrate efficacy.

From a regulatory perspective, compounds like 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol must undergo rigorous testing to ensure safety and efficacy before they can be approved for medical use. Current research is focused on optimizing synthetic routes to improve yield and purity while minimizing byproduct formation. Additionally, toxicological studies are being conducted to assess potential side effects associated with long-term use of this compound.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol. These technologies enable high-throughput screening of vast libraries of compounds, predicting their potential biological activity based on structural features alone. Such innovations are transforming how pharmaceutical companies approach drug development, making it possible to identify novel therapeutics more efficiently than ever before.

In conclusion, 3-(aminomethyl)-3-4-(dimethylamino)-3-fluorophenylcyclobutan-1-ol, identified by CAS number 2229557-00-8, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments for various diseases. As research continues and new methodologies are developed, the likelihood of this compound entering clinical trials increases significantly.